L-octaguluronic acid octasodium salt

• Molecular Formula: C48H66O49
• Molecular Weight: 1427.0 g/mol
• InChI: InChI=1S/C48H66O49/c49-1-2(50)25(33(66)67)91-42(11(1)59)85-19-4(52)13(61)44(93-27(19)35(70)71)87-21-6(54)15(63)46(95-29(21)37(74)75)89-23-8(56)17(65)48(97-31(23)39(78)79)90-24-9(57)16(64)47(96-32(24)40(80)81)88-22-7(55)14(62)45(94-30(22)38(76)77)86-20-5(53)12(60)43(92-28(20)36(72)73)84-18-3(51)10(58)41(82)83-26(18)34(68)69/h1-32,41-65,82H,(H,66,67)(H,68,69)(H,70,71)(H,72,73)(H,74,75)(H,76,77)(H,78,79)(H,80,81)/t1-,2-,3+,4+,5+,6+,7+,8+,9+,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25+,26+,27+,28+,29+,30+,31+,32+,41+,42+,43+,44+,45+,46+,47+,48+/m0/s1
• InChIKey: TYKJWORTIBLUFL-UBKIXKKOSA-N

L-Octaguluronic Acid Octasodium Salt Overview

L-octaguluronic acid octasodium salt (CAS: 862694-88-0) is a highly purified oligosaccharide consisting of eight α-1,4-linked L-guluronic acid (G) residues, derived from the G-block of the natural biopolymer alginate [1]. Unlike heterogeneous mixtures of alginate oligosaccharides (AOS), this compound is a structurally defined octamer with a precise molecular weight of 1602.86 g/mol and a degree of polymerization (DP) of 8 . It serves as a critical research tool and reference standard for studying the structure-activity relationships (SAR) of G-block oligomers in immunomodulation, mucosal biology, and calcium-mediated gelation processes [1][2].

• Defined DP8 guluronate for reproducible SAR studies

• Enzymatically prepared with unsaturated terminal for TLR engagement

• Eliminates batch variability from polydisperse alginate hydrolysates

• [1] Iwamoto M, Kurachi M, Nakashima T, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005;579(20):4423-4429. View Source
• [2] Ermund A, Meiss LN, Rodriguez-Pineiro AM, et al. OligoG CF-5/20 normalizes cystic fibrosis mucus by chelating calcium. Eur Respir J. 2017;50(5):1700411. View Source

Defined G8 vs. Generic Alginate Hydrolysates

Substituting L-octaguluronic acid octasodium salt with a generic, undefined alginate oligosaccharide (AOS) mixture or a polymannuronate (M-block) oligomer introduces significant experimental variability and compromises data reproducibility. The biological activity of AOS is strictly dependent on uronic acid composition (G vs. M), chain length (DP), and terminal saturation [1]. Research demonstrates that among G-block oligomers ranging from DP3 to DP9 (G3-G9), only the octamer (G8) exhibits maximal potency in inducing specific cytokines like TNF-α, IL-1α, IL-1β, and IL-6 in RAW264.7 macrophages; shorter or longer chains show markedly reduced or negligible activity [2][3]. Furthermore, G-block oligomers possess distinct calcium-binding properties compared to M-block oligomers, which critically influences their function in mucus rheology and biofilm disruption [4]. Therefore, procurement of a precise, single-DP G8 compound is essential for achieving consistent, interpretable, and mechanistically sound results.

Chain length

Shorter (G3–G7) or longer (G9) guluronate oligomers may not reproduce maximal cytokine induction, limiting direct substitution.

Terminal saturation

Saturated analogs (sG3–sG9) exhibit near-baseline activity, suggesting inability to engage TLR2/TLR4 and preventing functional replacement.

M/G ratio

Mixed-sequence alginate hydrolysates contain mannuronate residues that can alter receptor recognition, leading to inconsistent immunostimulatory profiles.

• [1] Liu J, Yang S, Li X, et al. Alginate Oligosaccharides: Production, Biological Activities, and Potential Applications. Compr Rev Food Sci Food Saf. 2019;18(6):1859-1881. View Source
• [2] Iwamoto M, Kurachi M, Nakashima T, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005;579(20):4423-4429. View Source
• [3] Yamamoto Y, Kurachi M, Yamaguchi K, et al. Induction of multiple cytokine secretion from RAW264.7 cells by alginate oligosaccharides. Biosci Biotechnol Biochem. 2007;71(1):238-241. View Source
• [4] Powell LC, Pritchard MF, Ferguson EL, et al. Targeted disruption of the extracellular polymeric network of Pseudomonas aeruginosa biofilms by alginate oligosaccharides. NPJ Biofilms Microbiomes. 2018;4:13. View Source

Comparative Evidence: G8 vs. Guluronate and Mannuronate Analogs

Maximal TNF-α Induction Among Guluronate Oligomers

In a direct head-to-head comparison of purified unsaturated guluronate oligomers (DP 3 to 9), the octamer (G8) induced the highest levels of TNF-α, IL-1α, IL-1β, and IL-6 secretion from RAW264.7 cells. The activity of G8 was quantified and compared against its closest analogs, G7 and G9, as well as shorter oligomers like G6 [1]. The data clearly demonstrates that the DP8 structure is optimal for this specific bioactivity, confirming that L-octaguluronic acid octasodium salt is the most potent immunostimulatory G-block oligomer in this class [2].

Maximal TNF-α induction

Head-to-head

G8 induced highest TNF-α secretion among unsaturated guluronate oligomers (G3–G9), while saturated oligomers showed trace activity only.

Supports rank-order activity of G8 in TNF-α release from RAW264.7 macrophages.

ELISA quantification at 1000 µg/mL, 24 h.

Evidence Dimension	TNF-α Secretion Induction (Fold change over control)
Target Compound Data	Approx. 4.5-fold induction (G8)
Comparator Or Baseline	G7: Approx. 2.5-fold induction; G9: Approx. 2.0-fold induction
Quantified Difference	G8 is ~1.8x more potent than G7 and ~2.25x more potent than G9 in TNF-α induction.
Conditions	RAW264.7 murine macrophage cell line; stimulation with 1 mg/mL oligomer for 24 h; TNF-α measured by ELISA.

Why This Matters

This data provides a clear, quantitative rationale for selecting the DP8 oligomer over other G-block lengths to maximize immunomodulatory response in cell-based assays.

• [1] Iwamoto M, Kurachi M, Nakashima T, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005;579(20):4423-4429. View Source
• [2] Yamamoto Y, Kurachi M, Yamaguchi K, et al. Induction of multiple cytokine secretion from RAW264.7 cells by alginate oligosaccharides. Biosci Biotechnol Biochem. 2007;71(1):238-241. View Source

Maximal IL-1α and IL-1β Induction

This product is a chemically defined entity with a precise molecular weight (MW) of 1602.86 g/mol (C48H58Na8O49), confirmed by mass spectrometry and NMR [1]. This contrasts sharply with commercially available 'G-rich' or 'G-block' alginate oligosaccharide mixtures, which are often characterized only by an average MW range (e.g., <4000 Da) and a broad polydispersity index . The exact DP of 8 ensures absolute reproducibility in quantitative assays, eliminating lot-to-lot variation inherent in heterogeneous mixtures .

Maximal IL-1 induction

Head-to-head

G8 produced the highest IL-1α and IL-1β levels among G3–G9 oligomers, mirroring the TNF-α rank-order pattern.

Reported IL-1 induction context for G8 in RAW264.7 cells.

Bio-Plex multiplex assay, 1000 µg/mL.

Evidence Dimension	Molecular Definition and Purity
Target Compound Data	Monodisperse; Exact MW: 1602.86 g/mol; DP: 8; Purity: ≥98% (HPLC).
Comparator Or Baseline	Generic G-rich AOS mixture: Polydisperse; Average MW: <4000 Da; DP: broad distribution; Purity: ~80-90%.
Quantified Difference	The target compound is a single molecular species, while the comparator is a heterogeneous mixture with undefined individual components.
Conditions	Characterization by HPLC, SEC-MALLS, ESI-MS, and NMR.

Why This Matters

For procurement, this guarantees batch-to-batch consistency essential for drug discovery, analytical method development, and generating reproducible scientific data.

• [1] MedChemExpress. L-octaguluronic acid octasodium salt (HY-123080) Technical Datasheet. View Source

Terminal Unsaturation Requirement for Cytokine Activity

The biological function of alginate oligomers is heavily influenced by their monomeric composition. G-block oligomers, such as L-octaguluronic acid octasodium salt, exhibit strong, cooperative binding of divalent cations like Ca2+ through the formation of 'egg-box' junctions [1]. This property is significantly attenuated in M-block (mannuronate) oligomers. In studies using a G-block rich oligosaccharide (OligoG), it was shown to normalize the viscoelastic properties of cystic fibrosis mucus by chelating calcium, an effect not observed with comparable M-block oligosaccharides [2][3]. This provides a class-level inference that the pure G8 compound is a superior tool for investigating calcium-dependent biological processes compared to M-rich or mixed-sequence oligomers.

Terminal unsaturation requirement

Head-to-head

Unsaturated G8 strongly induced TNF-α, whereas saturated sG8 (acid-hydrolyzed) showed only trace activity comparable to untreated controls.

Unsaturated terminal required for cytokine response; saturated form virtually inactive.

Saturated sG8 prepared by acid hydrolysis; ELISA readout.

Evidence Dimension	Calcium-Binding Affinity and Functional Effect
Target Compound Data	High calcium-binding affinity; forms 'egg-box' dimers; disrupts mucus gel structure by calcium chelation.
Comparator Or Baseline	M-block oligosaccharides (OligoM) of comparable size (DPn 19) show significantly weaker calcium binding and do not disrupt mucus to the same extent.
Quantified Difference	Quantitative affinity (Kd) is not directly reported for the octamer, but functional class effects show a qualitative and functional difference. G-block oligomers (OligoG) reduce mucus elastic modulus (G') by ~50% in rheology assays, while M-block oligomers have a negligible effect.
Conditions	In vitro mucus rheology assays and isothermal titration calorimetry (ITC) for calcium binding.

Why This Matters

This supports the selection of L-octaguluronic acid over M-block oligomers for applications requiring potent calcium chelation, such as mucus modulation, biofilm research, and drug delivery systems responsive to divalent cations.

• [1] Sikorski P, Mo F, Skjåk-Bræk G, Stokke BT. Evidence for egg-box-compatible interactions in calcium-alginate gels from fiber X-ray diffraction. Biomacromolecules. 2007;8(7):2098-2103. View Source
• [2] Ermund A, Meiss LN, Rodriguez-Pineiro AM, et al. OligoG CF-5/20 normalizes cystic fibrosis mucus by chelating calcium. Eur Respir J. 2017;50(5):1700411. View Source
• [3] Pritchard MF, Powell LC, Menzies GE, et al. A New Class of Safe Oligosaccharide Polymer Therapy To Modify the Mucus Barrier of Chronic Respiratory Disease. Mol Pharm. 2016;13(3):863-872. View Source

L-Octaguluronic Acid Octasodium Salt Applications

Positive Control for Innate Immune Activation in Macrophage Assays

Based on its established SAR profile, L-octaguluronic acid octasodium salt is the preferred reagent for investigating the molecular mechanisms of alginate-induced immunomodulation. Its demonstrated maximal potency in inducing TNF-α, IL-1α, IL-1β, and IL-6 secretion from RAW264.7 macrophages makes it an ideal tool for studying innate immune activation pathways, such as TLR4/NF-κB signaling [1]. Researchers can use this defined octamer to generate robust and reproducible cytokine responses, avoiding the confounding variables introduced by using heterogeneous oligosaccharide mixtures or suboptimal chain lengths [2].

SAR Reference Standard for Guluronate Oligomers

Owing to its high calcium-binding affinity as a G-block oligomer, this compound serves as a critical reagent for studying mucus rheology and biofilm matrix biology [1]. It can be employed in in vitro assays to chelate Ca2+ and thereby disrupt the viscoelastic properties of mucus gels or the structural integrity of biofilms formed by pathogens like Pseudomonas aeruginosa [2]. Its defined structure allows for precise quantitative analysis of these effects, making it a valuable tool for developing novel mucolytic or anti-biofilm strategies, a field where the related compound OligoG has already shown clinical promise [3].

Dual TLR2/TLR4 Signaling Probe for Innate Immunity Research

With its defined molecular weight (1602.86 g/mol) and high purity (≥98%), L-octaguluronic acid octasodium salt is an essential reference standard for the analytical characterization of alginate-derived products [1]. It can be used as a calibration standard in size-exclusion chromatography (SEC-MALLS), HPLC-ELSD, and mass spectrometry for the accurate quantification and molecular weight determination of AOS in research, process development, and quality control of pharmaceutical-grade alginates [2]. Its monodisperse nature ensures superior accuracy and reproducibility compared to polydisperse standards [3].

Cross-Linking and Calcium-Binding Reference for Alginate Hydrogels

The strong, specific interaction of this G-block octamer with divalent cations can be exploited to design 'smart' drug delivery systems and biomaterials [1]. As a discrete building block, it can be used to study and control the formation of alginate hydrogels at the molecular level, enabling the fine-tuning of gelation kinetics, pore size, and mechanical properties for applications such as cell encapsulation, 3D bioprinting, and controlled release of therapeutics [2]. Its use offers greater precision in hydrogel engineering than using polymeric alginate of variable M/G ratio and molecular weight [3].

Application

Selection Property

Validation Focus

Macrophage innate immune activation studies

Defined oligosaccharide with unsaturated terminal and known DP8

Cytokine (TNF-α, IL-1) induction reproducibility in RAW264.7 cells

Guluronate SAR reference compound

Highest reported cytokine induction among G3–G9 guluronate oligomers

Rank-order consistency across TNF-α and IL-1 assays

TLR2/TLR4 co-engagement research

Dual TLR agonist profile distinct from LPS (TLR4-biased)

TLR2/TLR4 blocking antibody inhibition patterns

Alginate hydrogel cross-linking models

Octasaccharide with eight free carboxylate groups for cation binding

Calcium-binding stoichiometry and gel junction stability

• [1] Iwamoto M, Kurachi M, Nakashima T, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005;579(20):4423-4429. View Source
• [2] Ermund A, Meiss LN, Rodriguez-Pineiro AM, et al. OligoG CF-5/20 normalizes cystic fibrosis mucus by chelating calcium. Eur Respir J. 2017;50(5):1700411. View Source
• [3] Pritchard MF, Powell LC, Menzies GE, et al. A New Class of Safe Oligosaccharide Polymer Therapy To Modify the Mucus Barrier of Chronic Respiratory Disease. Mol Pharm. 2016;13(3):863-872. View Source